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Compound of Interest

Tetrabutylammonium
Compound Name:

diphenylphosphinate

Cat. No.: B056941

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for
tetrabutylammonium diphenylphosphinate. Due to the limited availability of a specific Safety
Data Sheet (SDS) for this compound, this guide synthesizes information from the SDSs of its
constituent ions—the tetrabutylammonium cation and the diphenylphosphinate anion—as well
as data from chemical suppliers and public databases. This document is intended to provide a
thorough understanding of the potential hazards, handling procedures, and safety precautions
required when working with this substance in a research and development setting.

Chemical and Physical Properties

Tetrabutylammonium diphenylphosphinate is a quaternary ammonium salt. A summary of
its key physical and chemical properties is presented below.
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Property Value Source

Molecular Formula C2sHasNO2P --INVALID-LINK--

~-INVALID-LINK--[1], --

Molecular Weight 459.64 g/mol
INVALID-LINK--
Appearance White to off-white solid/powder  --INVALID-LINK--[1]
CAS Number 208337-00-2 --INVALID-LINK--
_ _ 193 - 196 °C (for
Melting Point --INVALID-LINK--[2]

Diphenylphosphinic acid)

Hazard Identification and Classification

A definitive GHS classification for tetrabutylammonium diphenylphosphinate is not readily
available. However, by examining the hazards of its components, a presumptive hazard profile
can be established.

Tetrabutylammonium Cation (from Tetrabutylammonium Hydroxide):
o Causes severe skin burns and eye damage.[3][4]

e May be toxic if swallowed, in contact with skin, or if inhaled.[5]

e May cause respiratory irritation.[3]

Diphenylphosphinate Anion (from Diphenylphosphinic Acid):

o Causes skin irritation.[6]

o Causes serious eye irritation.[6]

e May cause respiratory irritation.[6]

Based on this, tetrabutylammonium diphenylphosphinate should be handled as a
substance that is likely to be corrosive to skin and eyes, and potentially toxic upon ingestion,
inhalation, or skin contact.
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Toxicological Information

Specific toxicological data, such as LD50 or LC50 values, for tetrabutylammonium

diphenylphosphinate are not available. The toxicological properties have not been fully

investigated.[7]

Exposure Route

Potential Effects (Inferred)

Inhalation

May cause respiratory tract irritation.

Skin Contact

May cause skin irritation or burns.

Eye Contact

May cause serious eye irritation or damage.

Ingestion

May be harmful if swallowed.

Handling and Storage

Proper handling and storage procedures are critical to ensure safety.

Aspect

Recommendation

Handling

- Use in a well-ventilated area, preferably in a
chemical fume hood. - Avoid breathing dust. -
Avoid contact with skin, eyes, and clothing. -
Wear appropriate personal protective equipment
(see Section 5). - Wash hands thoroughly after
handling.

Storage

- Keep container tightly closed in a dry and well-

ventilated place. - Store in a cool place.

Exposure Controls and Personal Protective

Equipment

Engineering controls and personal protective equipment (PPE) are essential to minimize

exposure.
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Control

Specification

Engineering Controls

- Work in a well-ventilated area. - Use of a

chemical fume hood is recommended.

Eye/Face Protection

- Wear chemical safety goggles or a face shield.

Skin Protection

- Wear chemical-resistant gloves (e.g., nitrile
rubber). - Wear a lab coat or other protective

clothing.

Respiratory Protection

- If dust is generated and engineering controls
are not sufficient, use a NIOSH-approved

particulate respirator.

First-Aid Measures

In case of exposure, immediate action is necessary.

Exposure

First-Aid Protocol

Inhalation

- Move the person to fresh air. - If breathing is

difficult, give oxygen. - Seek medical attention.

Skin Contact

- Immediately flush skin with plenty of water for
at least 15 minutes. - Remove contaminated

clothing. - Seek medical attention.

Eye Contact

- Immediately flush eyes with plenty of water for
at least 15 minutes, lifting upper and lower
eyelids. - Remove contact lenses, if present and

easy to do. - Seek immediate medical attention.

Ingestion

- Do NOT induce vomiting. - Rinse mouth with

water. - Seek immediate medical attention.

Accidental Release Measures

In the event of a spill, follow these procedures to ensure safety and proper cleanup.
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Step

Action

Personal Precautions

- Evacuate the area. - Wear appropriate PPE. -

Avoid breathing dust.

Environmental Precautions

- Prevent further leakage or spillage if safe to do

s0. - Do not let the product enter drains.

Methods for Cleaning Up

- Sweep up the spilled material. - Place in a
suitable, closed container for disposal. - Avoid
generating dust. - Clean the affected area

thoroughly.

Fire-Fighting Measures

Aspect

Information

Suitable Extinguishing Media

- Use water spray, alcohol-resistant foam, dry

chemical, or carbon dioxide.

Specific Hazards

- May emit toxic fumes under fire conditions,
including carbon oxides, nitrogen oxides, and

phosphorus oxides.[7]

Fire-fighter Protection

- Wear a self-contained breathing apparatus

(SCBA) and full protective gear.

Visualizing Safety Protocols

To further clarify the safety procedures, the following diagrams illustrate key workflows.
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Accidental Spill Response Workflow
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First-Aid Decision Pathway for Exposure A
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First-Aid Decision Pathway for Exposure

Disclaimer: This document is intended for informational purposes only and is based on
available data for the constituent components of tetrabutylammonium diphenylphosphinate.
A specific Safety Data Sheet for the compound should be consulted if available. All laboratory
work should be conducted by trained professionals in accordance with established safety

protocols and regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Tetrabutylammonium Diphenylphosphinate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b05694 1#tetrabutylammonium-diphenylphosphinate-

safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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